Cas no 16240-52-1 (Tubocuraranium,6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyl-, diiodide, (1b)- (9CI))

• Product Name: Tubocuraranium,6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyl-, diiodide, (1b)- (9CI)
• CAS No: 16240-52-1
• MF: C₄₀H₄₈I₂N₂O₆
• MW: 906.627876281738
• CID: 177117
• PubChem ID: 204403
• Update Time: 2025-04-19

Tubocuraranium,6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyl-, diiodide, (1b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tubocuraranium,6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyl-, diiodide, (1b)- (9CI)
• Dimethyl l-curine dimethiodide
• O,O-Dimethylcurine dimethiodide
• 16240-52-1
• (1-beta)-6,6',7',12'-Tetramethoxy-2,2,2',2'-tetramethyltubocuraranium diiodide
• N,N',O,O'-Tetramethylcurinium diiodide
• 6,6',7',12'-Tetramethoxy-2,2,2',2'-tetramethyltubocuraran-2,2'-diium diiodide
• DTXSID10936700
• Tubocuraranium, 6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyl-, diiodide, (1-beta)-

• Inchi： 1S/C40H48N2O6.2HI/c1-41(2)17-15-27-22-34(44-6)36-24-30(27)31(41)19-25-9-12-29(13-10-25)47-40-38-28(23-37(45-7)39(40)46-8)16-18-42(3,4)32(38)20-26-11-14-33(43-5)35(21-26)48-36;;/h9-14,21-24,31-32H,15-20H2,1-8H3;2*1H/q+2;;/p-2/t31-,32-;;/m1../s1
• InChI Key： DIGFQJFCDPKEPF-YIECZYFASA-L
• SMILES： [I-].[I-].O1C2C=CC(=CC=2)C[C@@H]2C3C=C(C(=CC=3CC[N+]2(C)C)OC)OC2C(=CC=C(C=2)C[C@@H]2C3C1=C(C(=CC=3CC[N+]2(C)C)OC)OC)OC

Computed Properties

• Exact Mass: 906.16
• Monoisotopic Mass: 906.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C